Cas no 1179204-81-9 (2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid)
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid
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- MDL: MFCD12824019
- Inchi: 1S/C11H9ClN2O2/c1-14-6-8(5-13-14)7-2-3-10(12)9(4-7)11(15)16/h2-6H,1H3,(H,15,16)
- InChI Key: MBTMTEZDCPPUGQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2
- Topological Polar Surface Area: 55.1
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 191172-2.500g |
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid, 95% |
1179204-81-9 | 95% | 2.500g |
$1650.00 | 2023-09-10 | |
| Enamine | EN300-1085832-0.05g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1085832-0.1g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1085832-0.25g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1085832-0.5g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1085832-1.0g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1085832-2.5g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1085832-5.0g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1085832-10.0g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1085832-1g |
2-chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid |
1179204-81-9 | 95% | 1g |
$986.0 | 2023-10-27 |
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid
Comprehensive Overview of 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS No. 1179204-81-9)
2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS 1179204-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative, featuring a chloro substituent and a 1-methyl-1H-pyrazol-4-yl moiety, exhibits unique chemical properties that make it valuable for drug discovery and material science applications. Its molecular structure combines aromaticity with heterocyclic functionality, offering versatile reactivity for synthetic modifications.
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In summary, 2-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid (CAS 1179204-81-9) is a multifaceted compound bridging pharmaceuticals, materials science, and sustainable chemistry. Its structural features and adaptability ensure continued relevance in cutting-edge research, as evidenced by persistent academic and industrial interest.
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